Cas no 934172-55-1 (2-(1H-pyrazol-4-yl)acetic acid)
934172-55-1 structure
Product Name:2-(1H-pyrazol-4-yl)acetic acid
CAS No:934172-55-1
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD09924911
CID:2120662
PubChem ID:20555351
Update Time:2025-04-21
2-(1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-acetic acid
- (1H-Pyrazol-4-yl)-acetic acid
- 2-(1H-pyrazol-4-yl)acetic acid
- 934172-55-1
- SY059849
- EN300-144850
- PXWJTOHJADWQQO-UHFFFAOYSA-N
- SB40057
- DA-00649
- AKOS006238551
- 4-Pyrazoleacetic acid
- SCHEMBL508128
- MFCD09924911
- 2-(1H-pyrazol-4-yl)aceticacid
- AS-39583
- CS-0029585
- pyrazole-4-acetic acid
-
- MDL: MFCD09924911
- Inchi: 1S/C5H6N2O2/c8-5(9)1-4-2-6-7-3-4/h2-3H,1H2,(H,6,7)(H,8,9)
- InChI Key: PXWJTOHJADWQQO-UHFFFAOYSA-N
- SMILES: OC(CC1C=NNC=1)=O
Computed Properties
- Exact Mass: 126.042927438Da
- Monoisotopic Mass: 126.042927438Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 66Ų
2-(1H-pyrazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-1g |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 1g |
3137.76CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-5g |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 5g |
12551.03CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-500mg |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 500mg |
1992.9CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-250mg |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 250mg |
1424.71CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-100mg |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 100mg |
1136.38CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0516-50mg |
(1H-Pyrazol-4-yl)-acetic acid |
934172-55-1 | 96% | 50mg |
992.21CNY | 2021-05-07 | |
| Chemenu | CM188753-1g |
2-(1H-pyrazol-4-yl)acetic acid |
934172-55-1 | 97% | 1g |
$704 | 2022-08-31 | |
| Chemenu | CM188753-1g |
2-(1H-pyrazol-4-yl)acetic acid |
934172-55-1 | 97% | 1g |
$767 | 2021-08-05 | |
| ChemScence | CS-0029585-100mg |
2-(1H-Pyrazol-4-yl)acetic acid |
934172-55-1 | 100mg |
$206.0 | 2022-04-26 | ||
| ChemScence | CS-0029585-250mg |
2-(1H-Pyrazol-4-yl)acetic acid |
934172-55-1 | 250mg |
$344.0 | 2022-04-26 |
2-(1H-pyrazol-4-yl)acetic acid Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
934172-55-1 (2-(1H-pyrazol-4-yl)acetic acid) Related Products
- 180207-57-2(2-(1H-Pyrazol-4-yl)ethanol)
- 84302-88-5(1H-Pyrazole-4-pentanoic acid)
- 1174309-53-5(3-(1H-Pyrazol-4-yl)propanoic acid)
- 84302-87-4(4-(1H-Pyrazol-4-yl)butanoic acid)
- 1909312-08-8(3-(1H-pyrazol-4-yl)propanoic acid hydrochloride)
- 1217295-84-5(Lithium 2-(pyridazin-4-yl)acetate)
- 1276076-00-6(methyl 2-(1H-pyrazol-4-yl)acetate)
- 98197-79-6(2-pyridazin-4-ylacetic acid)
- 1965310-29-5(2-(1H-pyrazol-4-yl)acetic acid hydrochloride)
- 916084-27-0(ethyl 2-(1H-pyrazol-4-yl)acetate)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk